Cas no 277300-82-0 (2,2-Dimethoxyethyl Isocyanide)

• Product Name: 2,2-Dimethoxyethyl Isocyanide
• CAS No: 277300-82-0
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 248170
• PubChem ID: 4040496
• Update Time: 2025-04-19

2,2-Dimethoxyethyl Isocyanide Chemical and Physical Properties

Names and Identifiers

• Ethane,2-isocyano-1,1-dimethoxy-
• 1,1-DIMETHOXY-2-ISOCYANATOETHANE
• 1,1-DIMETHOXY-2-ISOCYANOETHANE
• 2,2-Dimethoxyethyl Isocyanide
• ISOCYANO ACETALDEHYDE DIMETHYLACETAL
• FT-0694424
• VS-07124
• Isocyanoacetaldehyddimethyl-ketale
• MEGSDTQNBQUWJR-UHFFFAOYSA-
• 2-isocyano-1,1-dimethoxyethane
• MFCD02664543
• InChI=1/C5H9NO2/c1-6-4-5(7-2)8-3/h5H,4H2,2-3H3
• AKOS001476734
• 277300-82-0
• EN300-1738080
• 1,1-Dimethoxy-2-isocyano-ethane

• Inchi： 1S/C5H9NO2/c1-6-4-5(7-2)8-3/h5H,4H2,2-3H3
• InChI Key： MEGSDTQNBQUWJR-UHFFFAOYSA-N
• SMILES： O(C)C(C[N+]#[C-])OC

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 89.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 22.8Ų

Experimental Properties

• PSA: 18.46000
• LogP: -0.24470

2,2-Dimethoxyethyl Isocyanide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：